N-(1-cyanocycloheptyl)-2-[(2,3-dichlorophenyl)amino]acetamide

• IUPAC Name: N-(1-cyanocycloheptyl)-2-(2,3-dichloroanilino)acetamide
• InChI: InChI=1S/C16H19Cl2N3O/c17-12-6-5-7-13(15(12)18)20-10-14(22)21-16(11-19)8-3-1-2-4-9-16/h5-7,20H,1-4,8-10H2,(H,21,22)
• InChI Key: VSLSQDILUKEOFA-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)(C#N)NC(=O)CNC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C16H19Cl2N3O
• Molecular Weight: 340.2 g/mol

Description

N-(1-cyanocycloheptyl)-2-[(2,3-dichlorophenyl)amino]acetamide, also known as CP-47,497, is a synthetic cannabinoid that was first synthesized in the early 1990s. It has been found to have a high affinity for the cannabinoid receptor CB1, which is responsible for the psychoactive effects of THC, the primary psychoactive component of cannabis.

Mechanism of Action

N-(1-cyanocycloheptyl)-2-[(2,3-dichlorophenyl)amino]acetamide acts as a potent agonist of the CB1 receptor, binding to the receptor and activating it in a manner similar to THC. This activation leads to a variety of biochemical and physiological effects, including changes in neurotransmitter release, gene expression, and cellular signaling pathways.
Biochemical and Physiological Effects:
N-(1-cyanocycloheptyl)-2-[(2,3-dichlorophenyl)amino]acetamide has been found to have a wide range of biochemical and physiological effects, including:
- Increased release of dopamine, a neurotransmitter involved in reward and motivation
- Decreased release of GABA, a neurotransmitter involved in inhibiting neural activity
- Activation of the MAPK/ERK signaling pathway, which is involved in cell growth and differentiation
- Modulation of gene expression in the brain and other tissues

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-cyanocycloheptyl)-2-[(2,3-dichlorophenyl)amino]acetamide in lab experiments is its high affinity for the CB1 receptor, which makes it a useful tool for studying the receptor's function and potential therapeutic applications. However, one limitation is that it is a synthetic compound that may not accurately replicate the effects of natural cannabinoids found in cannabis.

Future Directions

There are many potential future directions for research on N-(1-cyanocycloheptyl)-2-[(2,3-dichlorophenyl)amino]acetamide and its effects on the body. Some possible areas of study include:
- The potential therapeutic applications of CB1 agonists, including their use in treating pain, inflammation, and neurological disorders
- The development of more selective CB1 agonists that can target specific signaling pathways and avoid unwanted side effects
- The use of N-(1-cyanocycloheptyl)-2-[(2,3-dichlorophenyl)amino]acetamide and other synthetic cannabinoids as tools for studying the endocannabinoid system and its role in health and disease.

Synthesis Methods

The synthesis of N-(1-cyanocycloheptyl)-2-[(2,3-dichlorophenyl)amino]acetamide involves the reaction of 2,3-dichlorobenzoyl chloride with cycloheptylamine to form the intermediate 2,3-dichlorophenylcycloheptylamine. This intermediate is then reacted with ethyl chloroacetate to form N-(1-cyanocycloheptyl)-2-[(2,3-dichlorophenyl)amino]acetamide.

Scientific Research Applications

N-(1-cyanocycloheptyl)-2-[(2,3-dichlorophenyl)amino]acetamide has been used extensively in scientific research to study the cannabinoid receptor CB1 and its effects on the body. It has been found to have a high affinity for CB1, which makes it a useful tool for studying the receptor's function and potential therapeutic applications.